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Compound of Interest

Compound Name:
Thiamphenicol glycinate

hydrochloride

Cat. No.: B1221911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiamphenicol glycinate hydrochloride is a broad-spectrum antibiotic and a derivative of

thiamphenicol.[1] It functions by inhibiting bacterial protein synthesis through binding to the 50S

ribosomal subunit.[1] Due to its solubility in water, it is suitable for various pharmaceutical

formulations.[1] Proper preparation of a stock solution is a critical first step for in vitro and in

vivo experiments to ensure accurate and reproducible results. This document provides a

detailed protocol for the preparation, storage, and handling of a thiamphenicol glycinate
hydrochloride stock solution.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for the

preparation of a thiamphenicol glycinate hydrochloride stock solution.
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Parameter Value Source

Molecular Weight 449.73 g/mol [2][3]

Appearance White to off-white solid [2]

Recommended Solvent Dimethyl sulfoxide (DMSO) [2]

Solubility in DMSO 250 mg/mL (555.89 mM) [2]

Recommended Stock

Concentration
20.8 mg/mL in DMSO [2]

Storage of Solid Compound 4°C, sealed from moisture [2]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[2]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mg/mL stock solution of thiamphenicol
glycinate hydrochloride in DMSO. This concentration is a practical starting point for most

laboratory applications and can be easily diluted to desired working concentrations.

Materials:

Thiamphenicol glycinate hydrochloride powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Pre-weighing Preparation: Before handling the compound, ensure that all necessary

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, are

worn.

Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical

balance. Carefully weigh the desired amount of thiamphenicol glycinate hydrochloride
powder. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the

powder.

Adding the Solvent: Using a calibrated pipette, add the appropriate volume of DMSO to the

microcentrifuge tube containing the powder. For a 10 mg/mL solution, add 1 mL of DMSO.

Note: Hygroscopic DMSO can significantly impact solubility; it is crucial to use newly opened

or anhydrous DMSO.[2]

Dissolution: Close the tube tightly and vortex the solution until the powder is completely

dissolved. Gentle warming or sonication may be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can lead to degradation of the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile cryovials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2] Ensure the tubes are clearly labeled with the

compound name, concentration, date of preparation, and solvent.

Diagrams
Workflow for Thiamphenicol Glycinate Hydrochloride Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of thiamphenicol glycinate hydrochloride.
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Mechanism of Action: Inhibition of Bacterial Protein Synthesis
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Caption: Thiamphenicol inhibits bacterial protein synthesis by binding to the 50S ribosomal

subunit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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